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Compound of Interest

Compound Name: ACT-209905

Cat. No.: B1664356

For Researchers, Scientists, and Drug Development Professionals

Introduction

ACT-209905 is a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1
(S1P1).[1] As a functional antagonist, it induces the internalization and degradation of the S1P1
receptor, thereby preventing the egress of lymphocytes from lymphoid organs.[2][3] This
mechanism of action makes ACT-209905 a valuable tool for research in areas such as
autoimmune diseases and oncology, particularly in the study of glioblastoma.[1][4] Proper
preparation of stock solutions is critical for obtaining accurate and reproducible experimental
results. This document provides a detailed protocol for the preparation, storage, and application
of ACT-209905 stock solutions for in vitro studies.

Data Presentation

Quantitative data for the preparation of ACT-209905 stock solutions are summarized in the

tables below for easy reference.

Table 1: Properties of ACT-209905
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Property Value

Molecular Formula C26H35Ns0s5

Molecular Weight 497.59 g/mol

Appearance Crystalline solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Table 2: Preparation of a 10 mM ACT-209905 Stock Solution in DMSO

Parameter Value

Stock Concentration 10 mM

Solvent Anhydrous Dimethyl Sulfoxide (DMSO)
Mass of ACT-209905 for 1 mL 4.98 mg

Mass of ACT-209905 for 5 mL 24.90 mg

Mass of ACT-209905 for 10 mL 49.80 mg

Experimental Protocols
Preparation of a 10 mM ACT-209905 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ACT-209905 in DMSO, a
common starting concentration for in vitro experiments.

Materials:

ACT-209905 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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e \ortex mixer
e Sonicator (optional)
Procedure:

o Equilibrate ACT-209905: Allow the vial of ACT-209905 powder to reach room temperature
before opening to prevent condensation.

o Weigh ACT-209905: Accurately weigh the desired amount of ACT-209905 powder using an
analytical balance. For example, for 1 mL of a 10 mM stock solution, weigh 4.98 mg.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
ACT-209905 powder.

o Dissolve the Compound:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If necessary, briefly sonicate the solution in a water bath to ensure complete dissolution.
Visually inspect the solution to confirm that no solid particles remain.

o Storage: Store the 10 mM stock solution in tightly sealed, amber vials at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). Avoid repeated
freeze-thaw cycles.

Preparation of Working Solutions

For cell-based assays, the DMSO concentration in the final culture medium should be kept to a
minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.

Procedure:
e Thaw Stock Solution: Thaw the 10 mM ACT-209905 stock solution at room temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for your experiment. It is recommended to prepare
intermediate dilutions to ensure accuracy.
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e Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. This is crucial for distinguishing the effects
of the compound from those of the solvent.
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Caption: Agonist binding and functional antagonism of the S1P1 receptor by ACT-209905.

Experimental Workflow for In Vitro Testing
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Caption: General workflow for in vitro testing of ACT-209905.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Putative S1PR1 Modulator ACT-209905 Impairs Growth and Migration of
Glioblastoma Cells In Vitro - PMC [pmc.ncbi.nim.nih.gov]

e 2. Targeting S1P Receptors, A New Mechanism of Action for Inflammatory Bowel Disease
Therapy - PMC [pmc.ncbi.nlm.nih.gov]

» 3. What are the therapeutic applications for SIPR1 modulators? [synapse.patsnap.com]

e 4. The Putative S1PR1 Modulator ACT-209905 Impairs Growth and Migration of
Glioblastoma Cells In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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